Cas no 1000018-07-4 (1-Methyl-4-phenoxy-1H-indazol-3-amine)

• Product Name: 1-Methyl-4-phenoxy-1H-indazol-3-amine
• CAS No: 1000018-07-4
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• MDL: MFCD09864805
• CID: 1077438
• PubChem ID: 26369217
• Update Time: 2025-04-20

1-Methyl-4-phenoxy-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-phenoxy-1H-indazol-3-amine
• 3-Amino-1-methyl-4-phenoxy-1H-indazole
• 1-Methyl-4-phenoxy-1H-indazol-3-ylamine
• AKOS026675896
• MFCD09864805
• 1000018-07-4
• DTXSID10649969
• 1H-Indazol-3-amine, 1-methyl-4-phenoxy-
• TS-03342
• 1-methyl-4-phenoxyindazol-3-amine

• MDL： MFCD09864805
• Inchi： 1S/C14H13N3O/c1-17-11-8-5-9-12(13(11)14(15)16-17)18-10-6-3-2-4-7-10/h2-9H,1H3,(H2,15,16)
• InChI Key： WRWPMLQRWYBBLY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC2=C1C(N)=NN2C

Computed Properties

• Exact Mass: 239.105862047g/mol
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.1Ų